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Compound of Interest

Compound Name:
Methyl 4-hydroxy-3,5-

dimethylbenzoate

Cat. No.: B042476 Get Quote

Essential Safety and Handling Guide: Methyl 4-
hydroxy-3,5-dimethylbenzoate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Methyl 4-hydroxy-3,5-dimethylbenzoate (CAS No: 34137-14-9).

The following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
Methyl 4-hydroxy-3,5-dimethylbenzoate is a combustible liquid that is harmful if swallowed,

suspected of damaging fertility or the unborn child, and is harmful to aquatic life[1]. Adherence

to proper PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.
To prevent eye contact.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and

protective clothing.

To prevent skin contact.[1]

Respiratory Protection

Use in a well-ventilated area. If

vapors or aerosols are

generated, use a NIOSH-

approved respirator.

To avoid inhalation of harmful

vapors.[1]

General Hygiene

Wash hands and skin

thoroughly after handling. Do

not eat, drink, or smoke in the

work area.[1][2]

To prevent accidental ingestion

and contamination.

Operational and Disposal Plans
Step-by-Step Handling and Storage Procedures
Handling:

Review Safety Data Sheet (SDS): Before use, obtain and read all safety precautions from

the SDS.[1]

Ensure Adequate Ventilation: Always handle the chemical in a well-ventilated area or under a

chemical fume hood.[1][3]

Prevent Ignition: Keep the substance away from heat, sparks, open flames, and hot

surfaces. Smoking is prohibited in the handling area.[1]

Avoid Contact: Prevent contact with skin and eyes and avoid breathing any vapors or

aerosols.[1]

Clean Up: Wash hands and any exposed skin thoroughly after handling is complete.[1]
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Storage:

Store in a cool, well-ventilated, and locked-up area.[1]

Keep containers tightly closed and store in a dry place.[3][4]

Store away from incompatible materials such as strong oxidizing agents.[4][5]

Emergency First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If symptoms

persist, call a physician.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water or

shower. Consult a physician.[1]

Eye Contact

Rinse out with plenty of water. Remove contact

lenses if present and easy to do. Immediately

call an ophthalmologist.[1]

Ingestion

If swallowed, immediately make the victim drink

water (two glasses at most). Do not induce

vomiting. Consult a physician.[1][2][3]

General Advice
In all cases of exposure, show the Safety Data

Sheet to the attending medical professional.[1]

Spill and Disposal Plan
Accidental Release (Spill):

Evacuate and Ventilate: Evacuate the danger area. Avoid breathing vapors and ensure

adequate ventilation. Keep away from sources of ignition.[1]

Consult an Expert: Observe emergency procedures and consult an expert for guidance.[1]

Contain Spill: Prevent the product from entering drains by covering them.[1]
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Clean-Up: Use a liquid-absorbent material (e.g., Chemizorb®) to collect the spill. Place the

material in a suitable, closed container for disposal.[1]

Waste Disposal:

Dispose of waste material in accordance with all applicable national and local regulations.[1]

Do not mix with other waste. Keep the chemical in its original container.[1]

Handle uncleaned containers as you would the product itself.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Methyl 4-hydroxy-3,5-
dimethylbenzoate.

Parameter Value Reference

CAS Number 34137-14-9 [6]

Molecular Formula C10H12O3 [6]

Molecular Weight 180.20 g/mol [6]

Toxicity to Fish (Danio rerio) LC50: 23 mg/L (96 h) [1]

Toxicity to Algae (D.

subspicatus)
ErC50: 111.9 mg/L (72 h) [1]

Biodegradability
62% (29 days, readily

biodegradable)
[1]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Methyl 4-
hydroxy-3,5-dimethylbenzoate.
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Caption: Workflow for safe handling of Methyl 4-hydroxy-3,5-dimethylbenzoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b042476?utm_src=pdf-body-img
https://www.benchchem.com/product/b042476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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